N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide

• IUPAC Name: N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide
• InChI: InChI=1S/C18H19N3O3S/c1-10-5-11(2)16-15(6-10)19-18(25-16)21-20-17(22)12-7-13(23-3)9-14(8-12)24-4/h5-9H,1-4H3,(H,19,21)(H,20,22)
• InChI Key: VYJRYYHHBUFGGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NNC(=O)C3=CC(=CC(=C3)OC)OC)C
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide, also known as DMABN, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMABN is a heterocyclic compound that belongs to the benzothiazole family. It has a molecular formula of C19H20N4O2S and a molecular weight of 376.45 g/mol.

Scientific Research Applications

Therapeutic Potential and Pharmaceutical Applications

Benzothiazole derivatives, including structures related to N'-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide, have been identified for their broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Their role as potential antitumor agents is particularly noted due to the structural simplicity and ease of synthesis, allowing for the development of chemical libraries aimed at drug discovery. The 2-arylbenzothiazoles are highlighted for their development in the treatment of cancer, underscoring the importance of the benzothiazole nucleus in medicinal chemistry (Kamal et al., 2015).

Anticancer and Chemotherapeutic Research

Research has focused on the structural modifications of benzothiazole scaffolds and their conjugates as new antitumor agents. The promising biological profile and synthetic accessibility of benzothiazole derivatives have made them attractive targets for the design and development of potential chemotherapeutics. Despite encouraging results in clinical studies, there is a need for full characterization of their toxicity for their safe usage as cancer treatment drugs (Ahmed et al., 2012).

Antimicrobial and Antiviral Agents

Benzothiazole moieties and their derivatives have been identified as substantial classes of compounds in pharmaceutical chemistry with therapeutic capabilities, including antiviral and antimicrobial activities. The emergence of multi-drug resistant pathogens and pandemic causing viruses like SARS-CoV-2 has spurred research into the antimicrobial and antiviral capacities of bioactive benzothiazole derivatives. These derivatives are suggested as active candidates in the discovery of new antimicrobial or antiviral agents for clinical development (Elamin et al., 2020).